Cas no 14034-57-2 (aniline; 4-methylbenzenesulfonic acid)

• Product Name: aniline; 4-methylbenzenesulfonic acid
• CAS No: 14034-57-2
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• CID: 139835
• PubChem ID: 84165
• Update Time: 2025-04-19

aniline; 4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• aniline,4-methylbenzenesulfonic acid
• anilinium p-tolylsulphonate
• 4-methylbenzenesulfonic acid
• AC1L36WS
• AC1Q6WMN
• Anilin, Toluol-4-sulfonat
• aniline
• Aniline p-toluenesulfonate
• aniline, toluene-4-sulfonate
• anilinium 4-methylbenzenesulfonate
• anilinium p-tolylsulfonate
• anilinium toluene-p-sulphonate
• Anilinium-p-toluolsulfonat
• Benzenamine, 4-methylbenzenesulfonate
• CTK0H5025
• EINECS 237-870-8
• Benzenamine, 4-methylbenzenesulfonate (1:1)
• HFWCMJLOMOWFJL-UHFFFAOYSA-N
• 14034-57-2
• DTXSID60884545
• aniline;4-methylbenzenesulfonic acid
• SCHEMBL5163820
• aniline; 4-methylbenzenesulfonic acid

• Inchi： 1S/C7H8O3S.C6H7N/c1-6-2-4-7(5-3-6)11(8,9)10;7-6-4-2-1-3-5-6/h2-5H,1H3,(H,8,9,10);1-5H,7H2
• InChI Key： HFWCMJLOMOWFJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.NC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.07735
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates